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Compound of Interest

Compound Name:
4-(N-Boc-amino)-1,6-heptanedioic

acid

Cat. No.: B1450450 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of 4-(N-Boc-
amino)-1,6-heptanedioic acid.

Hazard Classification and Safety Precautions:

Safety Data Sheets (SDS) for 4-(N-Boc-amino)-1,6-heptanedioic acid indicate varying hazard

levels. According to one source, the compound is classified with the following hazards[1]:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)

Another SDS states there is no data available for hazard classification[2]. Given this

discrepancy, it is imperative to handle the compound as hazardous, adhering to the more

stringent safety precautions.

Personal Protective Equipment (PPE) during Handling and Disposal:
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When handling 4-(N-Boc-amino)-1,6-heptanedioic acid for disposal, appropriate personal

protective equipment should be worn. This includes:

Protective gloves

Protective clothing

Eye and face protection

Ensure work is conducted in a well-ventilated area to avoid breathing dust, fumes, gas, mist,

vapors, or spray[1].

Disposal Protocol
The primary guideline for the disposal of 4-(N-Boc-amino)-1,6-heptanedioic acid is to treat it

as hazardous chemical waste. Disposal should be conducted in accordance with all local,

state, and national regulations[3]. Do not dispose of this chemical into the sanitary sewer or

general trash.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Clearly label the waste container with the full chemical name: "4-(N-Boc-amino)-1,6-
heptanedioic acid".

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Containerization:

Use a compatible, leak-proof container for the waste.

Keep the container tightly closed when not in use.

Storage:

Store the waste in a designated, secure area away from incompatible materials.
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The storage area should be cool, dry, and well-ventilated.

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal company to

arrange for pickup and disposal.

Provide the SDS to the disposal company to ensure they have all necessary hazard

information.

Accidental Release Measures
In the event of a spill, the following steps should be taken[2]:

Avoid dust formation and breathing vapors, mist, or gas.

Ensure adequate ventilation.

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment, including chemical-impermeable gloves.

Sweep up the spilled material and place it in a suitable, closed container for disposal.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 4-(N-
Boc-amino)-1,6-heptanedioic acid.
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Start: Have 4-(N-Boc-amino)-
1,6-heptanedioic acid for disposal

Is the material a waste product?

Package in a sealed, 
properly labeled container.

Yes

Material is not waste. 
Follow standard laboratory storage procedures.

No

Store in a designated chemical 
waste storage area.

Contact Environmental Health & Safety (EHS) 
or licensed waste disposal contractor.

Arrange for pickup and disposal 
by a licensed contractor.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-(N-Boc-amino)-1,6-heptanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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